Cas no 69628-98-4 (1-(2-Methoxyethyl)-4-nitrobenzene)

• Product Name: 1-(2-Methoxyethyl)-4-nitrobenzene
• CAS No: 69628-98-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00634283
• CID: 508342
• PubChem ID: 3017948
• Update Time: 2025-07-29

1-(2-Methoxyethyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-4-nitrobenzene
• p-Nitrophenethyl Methyl Ether
• Benzene,1-(2-methoxyethyl)-4-nitro-
• EINECS 274-058-2
• SCHEMBL4985770
• CS-0188411
• BS-50906
• NS00063250
• F11569
• SCHEMBL4985766
• 69628-98-4
• DTXSID10989731
• MFCD00634283
• AKOS015996992
• VZUJQBDFJZRCBQ-UHFFFAOYSA-N
• DTXCID201416846

• MDL： MFCD00634283
• Inchi： 1S/C9H11NO3/c1-13-7-6-8-2-4-9(5-3-8)10(11)12/h2-5H,6-7H2,1H3
• InChI Key： VZUJQBDFJZRCBQ-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.154
• Boiling Point: 273.6°C at 760 mmHg
• Flash Point: 120.6°C
• Refractive Index: 1.533
• PSA: 55.05000
• LogP: 2.30690